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Compound of Interest |

Benzyl 4-
Compound Name: (chlorosulfonyl)piperidine-1-
carboxylate
cat. No.: B112421

Audience: Researchers, scientists, and drug development professionals.

This document provides a concise technical overview of Benzyl 4-(chlorosulfonyl)piperidine-

1-carboxylate, a chemical intermediate often utilized in synthetic organic chemistry and drug

discovery.

Core Compound Properties

The fundamental physicochemical properties of Benzyl 4-(chlorosulfonyl)piperidine-1-

carboxylate are summarized below.

Identifier

Value

Molecular Weight

317.79 g/mol [1][2]

Molecular Formula

C13H16CINO4S[1][2]

CAS Number 287953-54-2[1][2]

IUPAC Name benzyl 4-chlorosulfonylpiperidine-1-carboxylate
287953-54-2, benzyl 4-

Synonyms

(chlorosulfonyl)piperidine-1-carboxylate[1]
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Experimental Protocols & Applications

Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate primarily serves as a building block in the
synthesis of more complex molecules. Its bifunctional nature, containing both a protected
piperidine nitrogen and a reactive sulfonyl chloride group, makes it a versatile reagent.

General Synthetic Workflow:

The typical application of this compound involves the reaction of the sulfonyl chloride group
with a nucleophile, such as an amine or an alcohol, to form a sulfonamide or a sulfonate ester,
respectively. The benzyl carbamate protecting group on the piperidine nitrogen can then be
removed under standard hydrogenolysis conditions to allow for further functionalization at that
position.

Due to its role as a chemical intermediate, specific experimental protocols are highly
dependent on the target molecule being synthesized. Researchers utilizing this compound
would develop procedures based on the specific chemical transformation they aim to achieve.

Visualization of Synthetic Utility

The logical workflow for the utilization of Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate
in a synthetic route is depicted below. This diagram illustrates its role as a precursor to more
complex substituted piperidines.
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Caption: Synthetic pathway utilizing the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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